![molecular formula C25H22N2 B3050869 Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- CAS No. 29312-59-2](/img/structure/B3050869.png)
Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl-
Overview
Description
Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl-, also known as DPPD, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DPPD is a member of the pyridine family and is commonly used as an antioxidant in the rubber industry. However, recent studies have shown that DPPD possesses several other properties that make it an attractive candidate for various scientific research applications.
Mechanism of Action
The mechanism of action of Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- is not fully understood, but it is believed to involve the scavenging of free radicals and the inhibition of reactive oxygen species. Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- has been shown to possess a high radical scavenging activity, which can protect cells from oxidative damage. Additionally, Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- has been shown to inhibit the activity of enzymes that produce reactive oxygen species, further reducing oxidative stress.
Biochemical and Physiological Effects:
Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- has been shown to possess several biochemical and physiological effects that make it an attractive candidate for various research applications. In vitro studies have shown that Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- can protect cells from oxidative stress and inhibit the growth of cancer cells. Additionally, Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- has been shown to possess anti-inflammatory properties, which can reduce inflammation in various tissues.
Advantages and Limitations for Lab Experiments
Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- possesses several advantages that make it suitable for various lab experiments. It is readily available and can be synthesized in high yields and purity. Additionally, Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- is stable under a wide range of conditions, making it suitable for long-term storage. However, Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- also possesses some limitations, including its relatively high cost and limited solubility in some solvents.
Future Directions
There are several future directions for research involving Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl-. One potential area of research is the development of Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl--based materials with improved properties, such as increased thermal stability and mechanical strength. Additionally, further studies are needed to fully understand the mechanism of action of Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- and its potential applications in various fields, including medicine and materials science. Finally, the development of new synthesis methods for Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- could potentially reduce its cost and increase its availability for research purposes.
In conclusion, Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method has been optimized to achieve high yields and purity, making it suitable for various research applications. Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- possesses several advantages, including its stability and antioxidant properties, but also has some limitations, including its cost and limited solubility. Future research involving Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- could potentially lead to the development of new materials with improved properties and a better understanding of its mechanism of action.
Scientific Research Applications
Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- has been extensively studied for its potential applications in various fields, including biochemistry, pharmacology, and materials science. In biochemistry, Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- has been shown to possess antioxidant properties that can protect cells from oxidative stress. In pharmacology, Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- has been investigated for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells. In materials science, Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- has been used as an additive in polymers to improve their thermal stability and mechanical properties.
properties
IUPAC Name |
4-(2,6-diphenylpyridin-4-yl)-N,N-dimethylaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2/c1-27(2)23-15-13-19(14-16-23)22-17-24(20-9-5-3-6-10-20)26-25(18-22)21-11-7-4-8-12-21/h3-18H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWKIYBPNACDLOB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C2=CC(=NC(=C2)C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7067453 | |
Record name | Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7067453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
350.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
29312-59-2 | |
Record name | 4-(2,6-Diphenyl-4-pyridinyl)-N,N-dimethylbenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29312-59-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029312592 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7067453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(2,6-diphenyl-4-pyridyl)-N,N-dimethylaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.032 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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